Cas no 2098012-90-7 (3-chloro-N-(2,2-dimethoxyethyl)-N-methylpyrazin-2-amine)

• Product Name: 3-chloro-N-(2,2-dimethoxyethyl)-N-methylpyrazin-2-amine
• CAS No: 2098012-90-7
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• CID: 5727418
• PubChem ID: 121204727
• Update Time: 2025-07-20

3-chloro-N-(2,2-dimethoxyethyl)-N-methylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• AKOS026713055
• 3-chloro-N-(2,2-dimethoxyethyl)-N-methylpyrazin-2-amine
• F1907-8762
• 2098012-90-7
• 2-Pyrazinamine, 3-chloro-N-(2,2-dimethoxyethyl)-N-methyl-

• Inchi： 1S/C9H14ClN3O2/c1-13(6-7(14-2)15-3)9-8(10)11-4-5-12-9/h4-5,7H,6H2,1-3H3
• InChI Key： XUHNPEHXKQGVOF-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)N(C)CC(OC)OC

Computed Properties

• Exact Mass: 231.0774544g/mol
• Monoisotopic Mass: 231.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.5Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 302.3±42.0 °C(Predicted)
• pka: 2.34±0.10(Predicted)

Additional information on 3-chloro-N-(2,2-dimethoxyethyl)-N-methylpyrazin-2-amine

Comprehensive Overview of 3-chloro-N-(2,2-dimethoxyethyl)-N-methylpyrazin-2-amine (CAS No. 2098012-90-7)

3-chloro-N-(2,2-dimethoxyethyl)-N-methylpyrazin-2-amine (CAS No. 2098012-90-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazine backbone and chloro-substituted amine functionality, serves as a key intermediate in the synthesis of biologically active molecules. Its structural features, including the dimethoxyethyl and methylamine groups, contribute to its versatility in drug discovery and material science applications.

In recent years, the demand for pyrazine derivatives has surged due to their broad-spectrum utility in medicinal chemistry. Researchers have explored 3-chloro-N-(2,2-dimethoxyethyl)-N-methylpyrazin-2-amine as a precursor for designing novel kinase inhibitors and antimicrobial agents. The compound's chloro substituent enhances its reactivity in cross-coupling reactions, making it invaluable for constructing complex heterocyclic frameworks. Additionally, its dimethoxyethyl moiety improves solubility, a critical factor in formulation development.

The synthesis of CAS No. 2098012-90-7 typically involves multi-step organic transformations, including nucleophilic substitution and protective group strategies. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. Given the rising interest in sustainable chemistry, efforts are underway to optimize its production using greener catalysts and solvent systems.

From a commercial perspective, 3-chloro-N-(2,2-dimethoxyethyl)-N-methylpyrazin-2-amine is supplied by leading fine chemical manufacturers under stringent quality control protocols. Its stability under ambient conditions and compatibility with common reagents make it a preferred choice for industrial-scale applications. Regulatory compliance, including REACH and GMP standards, ensures its safe handling and traceability in supply chains.

Emerging trends in AI-driven drug discovery have further highlighted the relevance of this compound. Computational models predict its potential as a scaffold for targeted therapies, particularly in oncology and neurology. Researchers are also investigating its role in crop protection, where modified pyrazine derivatives exhibit herbicidal and fungicidal properties.

In summary, 3-chloro-N-(2,2-dimethoxyethyl)-N-methylpyrazin-2-amine (CAS No. 2098012-90-7) represents a cutting-edge tool for modern chemical innovation. Its adaptability across diverse sectors—from pharmaceuticals to agriculture—underscores its scientific and economic value. As exploration of heterocyclic chemistry advances, this compound is poised to play a pivotal role in addressing global health and sustainability challenges.